N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-N-(3-(dimethylamino)propyl)furan-2-carboxamide hydrochloride

• IUPAC Name: N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]furan-2-carboxamide;hydrochloride
• InChI: InChI=1S/C19H23N3O4S.ClH/c1-21(2)10-6-11-22(18(23)15-7-5-12-26-15)19-20-16-13(24-3)8-9-14(25-4)17(16)27-19;/h5,7-9,12H,6,10-11H2,1-4H3;1H
• InChI Key: SKEWYESJKZLPAS-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCN(C1=NC2=C(C=CC(=C2S1)OC)OC)C(=O)C3=CC=CO3.Cl
• Molecular Formula: C19H24ClN3O4S
• Molecular Weight: 425.9 g/mol

Description

N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-N-(3-(dimethylamino)propyl)furan-2-carboxamide hydrochloride is a useful research compound. Its molecular formula is C19H24ClN3O4S and its molecular weight is 425.93. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

Research has led to the development of novel heterocyclic compounds derived from similar structures, aiming to explore their potential as anti-inflammatory, analgesic, and even anticancer agents. For instance, novel synthesis routes have been established for benzodifuranyl, triazines, and thiazolopyrimidines, with some compounds showing promising COX-2 inhibitory, analgesic, and anti-inflammatory activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antimicrobial and Antiviral Agents

Compounds with thiazole and furan moieties have been investigated for their antimicrobial and antiviral activities. For example, derivatives have shown significant growth inhibitory activity against pancreatic cancer cells and inhibitory activity against leukotriene B(4), highlighting their potential in cancer therapy and inflammation control (Kuramoto et al., 2008).

Anti-Inflammatory and Antibacterial Properties

Synthetic efforts have also focused on creating compounds with reduced gastrointestinal toxicity while maintaining antibacterial and anti-inflammatory properties. This includes the synthesis of quinoline attached-furan-2(3H)-ones, demonstrating a commitment to developing safer and more effective therapeutic agents (Alam et al., 2011).

Corrosion Inhibition

Interestingly, benzothiazole derivatives have been utilized for their corrosion inhibiting effects, particularly in protecting steel against corrosion in acidic environments. This application is crucial for industrial processes, underscoring the compound's versatility beyond biomedical applications (Hu et al., 2016).

Environmental Monitoring

Research into developing biosensors for detecting environmental pollutants has also been explored. For instance, synthesizing hydroxy-substituted dibenzo dioxins suitable for aptamer development showcases the compound's role in environmental science, particularly for monitoring dioxin levels, which have severe implications for human health (Kalantzi et al., 2021).